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Compound of Interest

Compound Name: N-[3-(Trimethoxysilyl)propyl]aniline

Cat. No.: B1346609 Get Quote

An In-depth Technical Guide to N-[3-(Trimethoxysilyl)propyl]aniline

Introduction
N-[3-(Trimethoxysilyl)propyl]aniline is a versatile organosilane compound that integrates

organic aniline functionality with inorganic silane chemistry.[1] Identified by the CAS number

3068-76-6, this molecule serves as a crucial coupling agent and surface modifier in a wide

array of industrial and research applications.[1][2] Its unique bifunctional nature allows it to form

stable chemical bridges between organic polymers and inorganic substrates, thereby

enhancing adhesion, compatibility, and overall material performance.[2][3] This guide provides

a comprehensive overview of its molecular structure, chemical properties, synthesis, and

mechanisms of action, tailored for professionals in research and development.

Molecular Structure and Composition
The structure of N-[3-(Trimethoxysilyl)propyl]aniline is characterized by three key functional

regions: an aromatic aniline head, a flexible propyl linker, and a reactive trimethoxysilyl tail.[1]

This architecture enables its dual reactivity. The trimethoxysilyl group can hydrolyze to form

silanol groups that bond with inorganic surfaces, while the aniline moiety provides a reactive

site for interaction with organic polymers.[2]

A diagram illustrating the key functional components of the molecule is provided below.
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Reaction Preparation

Reaction Step

Product Workup

Charge Reactor:
Aniline + Polyaniline

Heat to 160°C

1

Add 3-Chloropropyltrimethoxysilane
(dropwise)

2

Stir at 160°C
(2 hours)

3

Continue Reaction
(3 hours)

4

Filter Mixture

5

Crude N-[3-(Trimethoxysilyl)propyl]aniline

Product

Solid Phase
(for recycling)

Byproduct
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Step 1: Hydrolysis

Step 2: Condensation & Interfacial Bonding

N-[3-(Trimethoxysilyl)propyl]aniline
-Si(OCH₃)₃

Silanol Intermediate
-Si(OH)₃

+ 3H₂O
- 3CH₃OH

Formation of Siloxane Bonds
(-Si-O-Substrate)

Condensation

Interaction with Polymer

Aniline group interaction

Inorganic Substrate
with -OH groups Organic Polymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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